Cas no 70795-45-8 (cis-1,2-Cyclohexanedimethanamine)

cis-1,2-Cyclohexanedimethanamine structure
70795-45-8 structure
Product Name:cis-1,2-Cyclohexanedimethanamine
CAS No:70795-45-8
MF:C8H18N2
MW:142.241921901703
CID:59144
PubChem ID:22212409
Update Time:2025-04-18

cis-1,2-Cyclohexanedimethanamine Chemical and Physical Properties

Names and Identifiers

    • cis-1,2-Cyclohexanedimethanamine
    • 1,2-Cyclohexanedimethanamine,(1R,2S)-rel-
    • A836996
    • AG-G-76727
    • cis-[(2-aminomethyl)cyclohexyl]methanamine
    • cis-1,2-Bis-(aminomethyl)-cyclohexan
    • CTK5D3004
    • I05-0408
    • SBB069941
    • 1,2-Cyclohexanedimethanamine,cis-
    • cis-1,2-Bis(aminomethyl)cyclohexane
    • 1-[(1S,2R)-2-(aminomethyl)cyclohexyl]methanamine
    • 1,2-Cyclohexanedimethanamine, cis-
    • [(1R,2S)-Cyclohexane-1,2-diyl]dimethanamine
    • SCHEMBL18428581
    • DTXSID30623423
    • 70795-45-8
    • AKOS006361088
    • [2-(Aminomethyl)cyclohexyl]methylamine #
    • BDYVWDMHYNGVGE-OCAPTIKFSA-N
    • [(1R,2S)-2-(aminomethyl)cyclohexyl]methanamine
    • Inchi: 1S/C8H18N2/c9-5-7-3-1-2-4-8(7)6-10/h7-8H,1-6,9-10H2/t7-,8+
    • InChI Key: BDYVWDMHYNGVGE-OCAPTIKFSA-N
    • SMILES: NC[C@@H]1CCCC[C@@H]1CN

Computed Properties

  • Exact Mass: 142.14714
  • Monoisotopic Mass: 142.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 81.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.4
  • Topological Polar Surface Area: 52A^2

Experimental Properties

  • PSA: 52.04
  • LogP: 2.11080

cis-1,2-Cyclohexanedimethanamine Security Information

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